BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers and availability of 4-
Methoxy-2-(trifluoromethoxy)benzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Methoxy-2-
Compound Name: _
(trifluoromethoxy)benzaldehyde

Cat. No.: B113180

Technical Guide: 4-Methoxy-2-
(trifluoromethyl)benzaldehyde

Disclaimer: Information for the requested compound, 4-Methoxy-2-
(trifluoromethoxy)benzaldehyde, is not available in public databases, including commercial
supplier catalogs and scientific literature. This technical guide will instead focus on the
structurally similar and widely available compound, 4-Methoxy-2-(trifluoromethyl)benzaldehyde,
which is a key building block in various research and development sectors.

Introduction

4-Methoxy-2-(trifluoromethyl)benzaldehyde is a versatile aromatic aldehyde that serves as a
crucial intermediate in the synthesis of complex organic molecules.[1] Its structure, featuring
both a methoxy and a trifluoromethyl group on the benzaldehyde scaffold, imparts unique
electronic properties and reactivity. The trifluoromethyl group, a common bioisostere for
chlorine, enhances metabolic stability and lipophilicity, making this compound particularly
valuable in medicinal chemistry and drug design.[2] This guide provides an in-depth overview
of its properties, commercial availability, applications, and general synthetic utility for
researchers, scientists, and drug development professionals.

Physicochemical Properties
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The compound is typically a white to off-white crystalline solid or powder at room temperature.
[1] Key physicochemical data are summarized in the table below.

Property Value Reference
CAS Number 106312-36-1 [LI[3]4][5]16]
Molecular Formula CoH7F30:2 [11[415]
Molecular Weight 204.15 g/mol [1][5][6]
4-methoxy-2-
IUPAC Name _ [31[6]
(trifluoromethyl)benzaldehyde
4-Formyl-3-
Synonyms [1107]

(trifluoromethyl)anisole

White to almost white powder

Appearance to lump [1]
Melting Point 38-42°C [1]
Purity 297% [4]
Storage Temperature 2 - 8 °C (Refrigerator) [11[3114]

Commercial Availability and Suppliers

4-Methoxy-2-(trifluoromethyl)benzaldehyde is readily available from several chemical suppliers
in research to bulk quantities. Purity levels are typically high, suitable for most synthetic
applications.
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Supplier Purity Available Quantities
Sigma-Aldrich 98% Custom
TCI Chemicals >97.0% (GC) 1g, 59, 25¢g
Chem-Impex =>98% (HPLC) 19, 59

250mg, 500mg, 1g, 59, 10g,
AOBChem 97% 9 920, >9. =59

25¢, 100g
XIAMEN EQUATION ]

Industrial Grade Bulk

CHEMICAL

Note: Availability and pricing are subject to change. Please consult supplier websites for current
information.

Applications in Research and Development

The unique substitution pattern of this aldehyde makes it a valuable starting material in multiple
fields.

o Pharmaceutical Development: It is a key intermediate in the synthesis of biologically active
molecules, particularly those targeting neurological disorders. The trifluoromethyl group can
enhance drug efficacy and specificity.[1]

e Agrochemicals: The compound is used in the formulation of modern agrochemicals, where
its incorporation can lead to improved pest resistance and crop yields.[1]

o Material Science: It is applied in the development of advanced materials like specialized
polymers and coatings, contributing to enhanced chemical resistance and durability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers and availability of 4-Methoxy-2-
(trifluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113180#commercial-suppliers-and-availability-of-4-
methoxy-2-trifluoromethoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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